Cas no 2172206-60-7 (1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetyl}azetidine-3-carboxylic acid)
1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetyl}azetidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetyl}azetidine-3-carboxylic acid
- 2172206-60-7
- 1-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]acetyl}azetidine-3-carboxylic acid
- EN300-1506869
-
- Inchi: 1S/C26H29N3O5/c30-24(29-13-17(14-29)25(31)32)15-28-11-9-18(10-12-28)27-26(33)34-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,17-18,23H,9-16H2,(H,27,33)(H,31,32)
- InChI Key: UCPGAUMGSAUFAS-UHFFFAOYSA-N
- SMILES: O(C(NC1CCN(CC(N2CC(C(=O)O)C2)=O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 463.21072103g/mol
- Monoisotopic Mass: 463.21072103g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 740
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 99.2Ų
1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetyl}azetidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1506869-1.0g |
1-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]acetyl}azetidine-3-carboxylic acid |
2172206-60-7 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1506869-50mg |
1-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]acetyl}azetidine-3-carboxylic acid |
2172206-60-7 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1506869-100mg |
1-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]acetyl}azetidine-3-carboxylic acid |
2172206-60-7 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1506869-250mg |
1-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]acetyl}azetidine-3-carboxylic acid |
2172206-60-7 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1506869-500mg |
1-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]acetyl}azetidine-3-carboxylic acid |
2172206-60-7 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1506869-1000mg |
1-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]acetyl}azetidine-3-carboxylic acid |
2172206-60-7 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1506869-2500mg |
1-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]acetyl}azetidine-3-carboxylic acid |
2172206-60-7 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1506869-5000mg |
1-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]acetyl}azetidine-3-carboxylic acid |
2172206-60-7 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1506869-10000mg |
1-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]acetyl}azetidine-3-carboxylic acid |
2172206-60-7 | 10000mg |
$14487.0 | 2023-09-27 |
1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetyl}azetidine-3-carboxylic acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetyl}azetidine-3-carboxylic acid
Comprehensive Overview of 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetyl}azetidine-3-carboxylic acid (CAS No. 2172206-60-7)
The compound 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetyl}azetidine-3-carboxylic acid (CAS No. 2172206-60-7) is a highly specialized peptide derivative with significant applications in pharmaceutical research and drug development. Its unique structure, featuring a piperidine ring and an azetidine core, makes it a valuable intermediate in the synthesis of bioactive molecules. The presence of the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), a technique widely used in modern biotechnology and medicinal chemistry.
In recent years, the demand for custom peptide synthesis has surged, driven by advancements in cancer research, neurodegenerative disease studies, and vaccine development. Researchers frequently search for terms like "Fmoc-protected amino acids", "peptide coupling reagents", and "piperidine derivatives in drug discovery", highlighting the relevance of this compound. The azetidine-3-carboxylic acid moiety, in particular, is gaining attention due to its potential in designing GPCR-targeted therapeutics and enzyme inhibitors.
The synthesis of 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetyl}azetidine-3-carboxylic acid involves meticulous organic chemistry protocols, including amide bond formation and selective deprotection steps. Its CAS No. 2172206-60-7 serves as a critical identifier for procurement and regulatory compliance. Laboratories focusing on high-throughput screening (HTS) and fragment-based drug design often prioritize such compounds to explore novel structure-activity relationships (SAR).
From an SEO perspective, this compound aligns with trending queries like "Fmoc-piperidine building blocks", "azetidine derivatives in medicinal chemistry", and "CAS 2172206-60-7 applications". Its versatility extends to proteomics and bioconjugation, where it acts as a linker for fluorescent probes or biomarkers. The carboxylic acid functional group further enables click chemistry modifications, a hotspot in bioorthogonal chemistry research.
Quality control of 1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetyl}azetidine-3-carboxylic acid relies on advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. Suppliers emphasizing GMP-grade or research-grade purity cater to diverse needs, from academic labs to pharmaceutical giants. As the industry shifts toward personalized medicine, the role of such tailor-made intermediates becomes increasingly pivotal.
In conclusion, CAS No. 2172206-60-7 represents a nexus of innovation in peptide-based therapeutics and chemical biology. Its structural complexity and functional adaptability position it as a cornerstone in addressing unmet medical challenges, resonating with global search trends like "next-generation peptide drugs" and "small molecule modulators". Future research may unlock its potential in targeted drug delivery systems and diagnostic tools, further solidifying its scientific importance.
2172206-60-7 (1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetyl}azetidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)